Cas no 2171817-41-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171817-41-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6138688
• PubChem ID: 165547334
• Update Time: 2025-06-12

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• 2171817-41-5
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methylpyrrolidine-3-carboxylic acid
• EN300-1490411

• Inchi： 1S/C26H30N2O5/c1-17(13-23(29)28-12-11-26(2,16-28)24(30)31)14-27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： KXFKWVDSGGYUOB-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid

Research Briefing on 2171817-41-5 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic Acid

In recent years, the chemical compound 2171817-41-5 and its derivative, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

The compound 2171817-41-5 is a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel peptide-based therapeutics. Specifically, the derivative 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid has been identified as a promising candidate for drug delivery systems due to its unique structural properties, which enhance stability and bioavailability.

One of the most notable findings in recent research is the application of these compounds in targeted cancer therapies. A study published in the Journal of Medicinal Chemistry demonstrated that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid can be conjugated with tumor-specific ligands, enabling precise delivery of cytotoxic agents to cancer cells while minimizing off-target effects. This approach has shown promising results in preclinical models, with significant reductions in tumor growth observed.

In addition to their therapeutic potential, these compounds have also been explored for their utility in chemical biology research. For instance, the fluorenylmethoxycarbonyl (Fmoc) group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid serves as a protective group in solid-phase peptide synthesis (SPPS), facilitating the production of complex peptides with high purity and yield. Recent advancements in SPPS techniques have further optimized the use of this compound, enabling the synthesis of longer and more structurally diverse peptides.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of these compounds. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize their potential. Ongoing research is focused on overcoming these hurdles, with several industry collaborations and academic initiatives underway to streamline synthesis protocols and evaluate safety profiles.

In conclusion, the compounds 2171817-41-5 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid represent exciting avenues for innovation in chemical biology and pharmaceutical research. Their unique properties and versatile applications make them valuable tools for drug development and biological studies. Continued research and collaboration will be essential to unlock their full potential and bring novel therapies to the clinic.